Cas no 1226445-67-5 (1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

1-(4-Chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione is a chlorinated heterocyclic compound featuring a tetrahydropyrazine-dione core with substituted phenyl groups. Its molecular structure, incorporating dual chloro-substitutions, enhances its reactivity and potential utility in synthetic organic chemistry, particularly in the development of pharmacologically active intermediates. The compound's rigid framework and electron-withdrawing chloro groups contribute to its stability and selectivity in chemical transformations. It may serve as a precursor for agrochemicals or pharmaceuticals, where precise functionalization is critical. The balanced lipophilicity imparted by the chlorophenyl moieties further supports its applicability in targeted synthesis. Analytical characterization confirms high purity, ensuring reproducibility in research applications.

1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione structure

1226445-67-5 structure

Product Name:1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

CAS No:1226445-67-5

MF:C₁₇H₁₂Cl₂N₂O₂

MW:347.195382118225

CID:6349891

PubChem ID:30563702

Update Time:2025-08-05

1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
- F2580-0191
- 1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]pyrazine-2,3-dione
- 1-(3-chlorobenzyl)-4-(4-chlorophenyl)pyrazine-2,3(1H,4H)-dione
- AKOS024661995
- 1226445-67-5
- Inchi： 1S/C17H12Cl2N2O2/c18-13-4-6-15(7-5-13)21-9-8-20(16(22)17(21)23)11-12-2-1-3-14(19)10-12/h1-10H,11H2
- InChI Key： WTCWPAAGKCOBIT-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CN1C=CN(C2C=CC(=CC=2)Cl)C(C1=O)=O

Computed Properties

Exact Mass: 346.0275830g/mol
Monoisotopic Mass: 346.0275830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 489
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 40.6Å²

1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2580-0191-2μmol	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2580-0191-5μmol	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2580-0191-10μmol	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2580-0191-20μmol	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2580-0191-1mg	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2580-0191-2mg	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2580-0191-3mg	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2580-0191-4mg	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2580-0191-5mg	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2580-0191-10mg	1-(4-chlorophenyl)-4-[(3-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione	1226445-67-5	90%+	10mg	$79.0	2023-05-16

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Additional information on 1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Overview of 1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1226445-67-5)

The compound 1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione, identified by its CAS No. 1226445-67-5, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct tetrahydropyrazine-dione core, coupled with chlorophenyl substitutions, makes it a versatile scaffold for designing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for chlorophenyl-containing compounds has surged due to their efficacy in modulating biological pathways. The 1,2,3,4-tetrahydropyrazine-2,3-dione moiety, in particular, is recognized for its ability to enhance molecular stability and binding affinity. This has led to a spike in searches for "synthesis of tetrahydropyrazine-dione derivatives" and "applications of chlorophenyl compounds in medicine," reflecting the growing interest in this chemical space.

From a synthetic chemistry perspective, CAS No. 1226445-67-5 presents intriguing challenges and opportunities. Its preparation often involves multi-step reactions, including condensation and cyclization, to achieve the desired tetrahydropyrazine-dione framework. Optimizing these processes is a hot topic in organic chemistry forums, with queries like "how to improve yield in tetrahydropyrazine-dione synthesis" frequently appearing in academic discussions.

The compound's potential extends beyond pharmaceuticals. Agrochemists are investigating its utility as a precursor for crop protection agents, given the bioactivity of similar chlorophenyl structures. This aligns with the global push toward sustainable agriculture, a trending topic in scientific and industrial circles. Searches for "green chemistry approaches to chlorophenyl derivatives" underscore this shift.

Analytical characterization of 1-(4-chlorophenyl)-4-(3-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione typically employs techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and validate structural integrity—critical for regulatory compliance. Laboratories often seek "HPLC methods for tetrahydropyrazine-dione analysis" to streamline quality control protocols.

In conclusion, CAS No. 1226445-67-5 represents a compelling case study in modern chemical innovation. Its dual chlorophenyl groups and tetrahydropyrazine-dione backbone offer multifaceted applications, driving both academic curiosity and industrial R&D. As research progresses, this compound may unlock new frontiers in therapeutic and agricultural sciences.